4-(3-Sulfo-propylamino)-benzoic acid methyl ester

• Molecular Formula: C11H15NO5S
• Molecular Weight: 273.31 g/mol
• IUPAC Name: 3-(4-methoxycarbonylanilino)propane-1-sulfonic acid
• InChI: InChI=1S/C11H15NO5S/c1-17-11(13)9-3-5-10(6-4-9)12-7-2-8-18(14,15)16/h3-6,12H,2,7-8H2,1H3,(H,14,15,16)
• InChI Key: AHNOOLLCZQHUAB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NCCCS(=O)(=O)O

Description

4-(3-Sulfo-propylamino)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C11H15NO5S and its molecular weight is 273.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Methyl 4-aminobenzoate (1.34 g, 8.87 mmol) and [1,2]oxathiolane 2,2-dioxide (1.02 g, 8.36 mmol) were heated at 100–110° C for 1 h. The cooled residue was washed with 1N HCl and water and air-dried to give 4-(3-sulfo-propylamino)-benzoic acid methyl ester (1.62 g, yield: 71%). 1H NMR (DMSO-d6) δ 7.70 (d, J=8.7 Hz, 2H), 6.65 (d, J=8.7 Hz, 2H), 5.88 (br, s, NH+SO3H), 3.19 (t, J=7.0 Hz, 2H), 2.63 (t, J=7.3 Hz, 2H), 1.87 (quint, J=7.0 Hz, 2H). LC/MS (ESI) 256.22 (M+H)+, tR=2.21 min (10–90% MeOH in H2O with 10 mM NH4OAc in a 4-min run).